4-(3-Acetylanilino)-2-(dimethylamino)-4-oxobutanoic acid

• IUPAC Name: 4-(3-acetylanilino)-2-(dimethylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C14H18N2O4/c1-9(17)10-5-4-6-11(7-10)15-13(18)8-12(14(19)20)16(2)3/h4-7,12H,8H2,1-3H3,(H,15,18)(H,19,20)
• InChI Key: OWGSPRJHKNKDFV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CC(C(=O)O)N(C)C
• Molecular Formula: C14H18N2O4
• Molecular Weight: 278.30 g/mol

Description

4-(3-Acetylanilino)-2-(dimethylamino)-4-oxobutanoic acid, also known as Ac-DEVD-CHO, is a peptide inhibitor that is commonly used in scientific research. This compound is a derivative of the caspase-3 substrate DEVD and has been shown to have a range of biochemical and physiological effects.

Scientific Research Applications

Vibrational and Molecular Structure Analysis

The compound 4-[(3-Acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid has been synthesized, and its molecular structure confirmed through various spectroscopic methods, including FT-IR and NMR. Detailed vibrational wavenumber computations using HF and DFT methods were performed, revealing insights into the molecule's stability arising from hyper-conjugative interactions and charge delocalization. This analysis is crucial for understanding the electronic properties and reactivity of the compound, potentially guiding its applications in materials science and molecular engineering (Rahul Raju et al., 2015).

Chemical Synthesis and Applications

4-(3-Acetylanilino)-2-(dimethylamino)-4-oxobutanoic acid and its derivatives have been utilized in various chemical synthesis processes. For example, the compound has played a role in the development of sensitive ELISA tests for the analysis of certain pesticides in fruit samples, highlighting its potential in analytical chemistry and food safety (Qi Zhang et al., 2008). Additionally, its derivatives have been employed in synthesizing complex molecules like diethyl 4-oxo-4H-pyran-2,5-dicarboxylate, further demonstrating the compound's versatility in organic synthesis (D. L. Obydennov et al., 2013).

Pharmaceutical and Medicinal Chemistry

In medicinal chemistry, the structural analogs of 4-(3-Acetylanilino)-2-(dimethylamino)-4-oxobutanoic acid have been explored for their potential therapeutic applications. For instance, derivatives of this compound have been synthesized for investigating their binding affinities toward protein targets, such as in the study of fluorescent probes for β-amyloid, which could contribute to Alzheimer's disease diagnostics (Huan-bao Fa et al., 2015). This research indicates the compound's relevance in developing diagnostic tools and therapeutic agents.